molecular formula C9H11NO2 B15367554 3-Propylisonicotinic acid

3-Propylisonicotinic acid

Cat. No.: B15367554
M. Wt: 165.19 g/mol
InChI Key: MXRBEFRYLZYIEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

These compounds share a common propionic acid backbone but differ in substituents, which significantly influence their chemical properties, applications, and safety profiles. This article will compare key derivatives, leveraging data from the evidence to highlight critical distinctions.

Properties

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

3-propylpyridine-4-carboxylic acid

InChI

InChI=1S/C9H11NO2/c1-2-3-7-6-10-5-4-8(7)9(11)12/h4-6H,2-3H2,1H3,(H,11,12)

InChI Key

MXRBEFRYLZYIEO-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C=CN=C1)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural features, applications, and safety data for four propionic acid derivatives identified in the evidence:

Compound Name CAS Number Substituent/Functional Group Primary Uses Key Safety Notes
Indole-3-Propionic Acid 830-96-6 Indole ring at position 3 Laboratory/industrial chemicals Hazardous; avoid inhalation
3-Mercapto Propionic Acid 107-96-0 Thiol (-SH) group Laboratory/industrial chemicals Corrosive; skin/eye irritation
3-(2-Thienyl)propanoic Acid Not provided Thienyl ring at position 3 Research applications No direct safety data
Propanoic Acid, 3-(methylthio) Not provided Methylthio (-SCH₃) group Research/industrial applications Limited toxicity data

Structural and Functional Analysis

  • Its use is restricted to professional settings due to hazards like respiratory irritation .
  • 3-Mercapto Propionic Acid : The thiol group increases reactivity (e.g., participation in disulfide bonds) but also introduces corrosivity and acute toxicity risks. It is widely used in polymer synthesis and biochemical research .
  • 3-(2-Thienyl)propanoic Acid: The thienyl group (a sulfur-containing heterocycle) may enhance electronic properties, making it valuable in materials science. Georganics highlights its availability for research-scale applications .
  • 3-(Methylthio)propanoic Acid: The methylthio group could modulate lipophilicity and metabolic pathways. NIST provides standardized data for this compound, though safety details are sparse .

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